3-[[Cyclopropylmethyl-(5-nitropyrimidin-2-yl)amino]methyl]phenol

Catalog No.
S7711429
CAS No.
M.F
C15H16N4O3
M. Wt
300.31 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-[[Cyclopropylmethyl-(5-nitropyrimidin-2-yl)amino...

Product Name

3-[[Cyclopropylmethyl-(5-nitropyrimidin-2-yl)amino]methyl]phenol

IUPAC Name

3-[[cyclopropylmethyl-(5-nitropyrimidin-2-yl)amino]methyl]phenol

Molecular Formula

C15H16N4O3

Molecular Weight

300.31 g/mol

InChI

InChI=1S/C15H16N4O3/c20-14-3-1-2-12(6-14)10-18(9-11-4-5-11)15-16-7-13(8-17-15)19(21)22/h1-3,6-8,11,20H,4-5,9-10H2

InChI Key

ZSTVSNDICAVPAT-UHFFFAOYSA-N

SMILES

C1CC1CN(CC2=CC(=CC=C2)O)C3=NC=C(C=N3)[N+](=O)[O-]

Canonical SMILES

C1CC1CN(CC2=CC(=CC=C2)O)C3=NC=C(C=N3)[N+](=O)[O-]

3-[[Cyclopropylmethyl-(5-nitropyrimidin-2-yl)amino]methyl]phenol (CMP) is a chemical compound with unique and significant properties. It has been the subject of extensive research due to its potential applications in various fields of research and industry. This paper provides a comprehensive overview of the physical and chemical properties of CMP, its synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, limitations and future directions.

CMP is a chemical compound that belongs to the phenylmethylamine class of compounds. Its molecular formula is C16H17N3O3 and its molecular weight is 311.332 g/mol. It is a yellow crystalline powder that is sparingly soluble in water. CMP is also known as MK-677, Ibutamoren, and Nutrobal.

CMP has unique physical and chemical properties that make it an interesting compound to study. It has a melting point of 149°C, and its solubility in water is 0.01 g/L at 25°C. Its log P (octanol/water) value is 2.6, and its pKa is 8.7. CMP is stable under normal conditions, but it can decompose at high temperatures or under acidic or basic conditions.

CMP can be synthesized by a variety of methods, including reaction of 2-amino-5-nitropyrimidine with cyclopropylmethyl chloride and 4-methylmorpholine, followed by reaction with chloranil. CMP can also be synthesized by reaction of 2-amino-5-nitropyrimidine with cyclopropylmethyl bromide and potassium carbonate in DMF. The purity and identity of CMP can be determined by various analytical methods, including high-performance liquid chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy.

Various analytical methods can be used to detect and measure the concentration of CMP in biological and environmental samples, including liquid chromatography and mass spectrometry. These methods can be used to determine the pharmacokinetics and pharmacodynamics of CMP in human and animal subjects.

CMP has been shown to increase growth hormone (GH) levels in humans and animals. It has also been shown to improve body composition, increase muscle mass, and decrease fat mass. CMP has been shown to improve bone density in elderly individuals. It has also been shown to improve appetite in elderly individuals and patients with cachexia.

CMP has been shown to be relatively safe in human and animal studies. It has a low toxicity profile and has not been associated with any significant adverse effects. However, long-term studies are needed to determine the safety of CMP in humans.

CMP has potential applications in various fields of research and industry, including studies of GH secretion, drug development, and treatment of muscle wasting and bone disorders.

CMP is currently being studied in various clinical trials for its potential therapeutic uses. It is also being studied for its potential to improve cognitive function in elderly individuals.

CMP has potential implications in a variety of fields, including research on aging and age-related diseases, metabolic disorders, and muscle and bone disorders.

Although CMP has shown promise in various studies, there are still limitations to its use and potential applications. Future research needs to focus on its long-term safety and efficacy in humans, its pharmacokinetics and pharmacodynamics, and its potential adverse effects. Other future directions include studying the effects of CMP in combination with other drugs and compounds, developing novel synthetic routes to CMP, and identifying alternative uses for CMP in various fields of research and industry.

XLogP3

2.4

Hydrogen Bond Acceptor Count

6

Hydrogen Bond Donor Count

1

Exact Mass

300.12224039 g/mol

Monoisotopic Mass

300.12224039 g/mol

Heavy Atom Count

22

Dates

Last modified: 01-05-2024

Explore Compound Types